Cas no 271579-11-4 (Thonningianin A)

• Product Name: Thonningianin A
• CAS No: 271579-11-4
• MF: C₄₂H₃₄O₂₁
• MW: 874.7068
• CID: 1095663
• PubChem ID: 10328286
• Update Time: 2025-05-27

Thonningianin A Chemical and Physical Properties

Names and Identifiers

• Thonningianin A
• Pinocembrin dihydrochalcone 7-O-[3''-O-galloyl-4'',6''-hexahydroxydiphenoyl]-beta-D-glucoside
• Q27134767
• MS-31623
• CHEBI:66227
• [(10R,11R,12R,13S,15R)-13-[3,5-dihydroxy-4-(3-phenylpropanoyl)phenoxy]-3,4,5,12,21,22,23-heptahydroxy-8,18-dioxo-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-11-yl] 3,4,5-trihydroxybenzoate
• AKOS032946059
• 271579-11-4
• CHEMBL510229
• HY-N4084
• CS-0032081
• BDBM50459497
• (11aR,13S,14R,15R,15aR)-13-[3,5-Dihydroxy-4-(3-phenylpropanoyl)phenoxy]-2,3,4,5,6,7,14-heptahydroxy-9,17-dioxo-9,11,11a,13,14,15,15a,17-octahydrodibenzo[g,i]pyrano[3,2-b][1,5]dioxacycloundecin-15-yl 3 ,4,5-trihydroxybenzoate
• (10S,11R,12S,13R,15R)-13-(3,5-Dihydroxy-4-(3-phenylpropanoyl)phenoxy)-3,4,5,12,21,22,23-heptahydroxy-8,18-dioxo-9,14,17-trioxatetracyclo(17.4.0.0,.0,)tricosa-1(23),2,4,6,19,21-hexaen-11-yl 3,4,5-trihydroxybenzoic acid
• [13-[3,5-dihydroxy-4-(3-phenylpropanoyl)phenoxy]-3,4,5,12,21,22,23-heptahydroxy-8,18-dioxo-9,14,17-trioxatetracyclo[17.4.0.02,7.010,15]tricosa-1(23),2,4,6,19,21-hexaen-11-yl] 3,4,5-trihydroxybenzoate
• (10S,11R,12S,13R,15R)-13-[3,5-Dihydroxy-4-(3-phenylpropanoyl)phenoxy]-3,4,5,12,21,22,23-heptahydroxy-8,18-dioxo-9,14,17-trioxatetracyclo[17.4.0.0,.0,]tricosa-1(23),2,4,6,19,21-hexaen-11-yl 3,4,5-trihydroxybenzoic acid
• DA-78437
• ((10R,11R,12R,13S,15R)-13-(3,5-dihydroxy-4-(3-phenylpropanoyl)phenoxy)-3,4,5,12,21,22,23-heptahydroxy-8,18-dioxo-9,14,17-trioxatetracyclo(17.4.0.02,7.010,15)tricosa-1(23),2,4,6,19,21-hexaen-11-yl) 3,4,5-trihydroxybenzoate
• (13-(3,5-dihydroxy-4-(3-phenylpropanoyl)phenoxy)-3,4,5,12,21,22,23-heptahydroxy-8,18-dioxo-9,14,17-trioxatetracyclo(17.4.0.02,7.010,15)tricosa-1(23),2,4,6,19,21-hexaen-11-yl) 3,4,5-trihydroxybenzoate

• Inchi： 1S/C42H34O21/c43-20(7-6-15-4-2-1-3-5-15)30-21(44)10-17(11-22(30)45)60-42-36(55)38(63-39(56)16-8-23(46)31(50)24(47)9-16)37-27(61-42)14-59-40(57)18-12-25(48)32(51)34(53)28(18)29-19(41(58)62-37)13-26(49)33(52)35(29)54/h1-5,8-13,27,36-38,42,44-55H,6-7,14H2/t27-,36-,37-,38-,42-/m1/s1
• InChI Key： XQVKQEFQGYTUAR-VHBRHXFYSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]2([H])[C@@]1([H])C([H])([H])OC(C1=C([H])C(=C(C(=C1C1=C(C(=C(C([H])=C1C(=O)O2)O[H])O[H])O[H])O[H])O[H])O[H])=O)OC(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)O[H])OC1C([H])=C(C(C(C([H])([H])C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])=O)=C(C=1[H])O[H])O[H]

Computed Properties

• Exact Mass: 874.15925809 g/mol
• Monoisotopic Mass: 874.15925809 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 63
• Rotatable Bond Count: 9
• Complexity: 1590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 874.7
• XLogP3: 3.8
• Topological Polar Surface Area: 357

Experimental Properties

• Color/Form: Powder
• Density: 1.89±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.5E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins
• Chalcones

Additional information on Thonningianin A

Exploring the Therapeutic Potential of Thonningianin A (CAS No. 271579-11-4): A Natural Compound with Multifaceted Bioactivities

In recent years, the scientific community has shown increasing interest in natural compounds with potential therapeutic applications. Among these, Thonningianin A (CAS No. 271579-11-4) has emerged as a promising candidate due to its unique chemical structure and diverse biological activities. This polyphenolic compound, originally isolated from the African medicinal plant Thonningia sanguinea, has garnered attention for its antioxidant, anti-inflammatory, and neuroprotective properties. Researchers are particularly intrigued by its potential role in addressing modern health challenges such as oxidative stress-related disorders and chronic inflammation.

The growing popularity of Thonningianin A in scientific literature reflects current trends in natural product research, where users frequently search for terms like "natural antioxidants", "plant-derived neuroprotective agents", and "anti-inflammatory phytochemicals". These search patterns align with increasing public interest in alternative and complementary medicine approaches. The compound's CAS registry number (271579-11-4) serves as a crucial identifier for researchers conducting literature reviews or chemical analyses, making it an essential piece of information for professionals in the field.

From a chemical perspective, Thonningianin A belongs to the class of hydrolyzable tannins, characterized by its unique macrocyclic structure containing multiple galloyl groups. This structural complexity contributes to its strong free radical scavenging capacity, a property that has been extensively studied in various in vitro and in vivo models. Recent studies have particularly focused on its potential applications in age-related diseases, with research questions often centering around its "mechanism of action" and "bioavailability enhancement strategies" - topics that frequently appear in academic search queries.

The pharmacological profile of Thonningianin A makes it relevant to several current health trends. Its antioxidant properties align with the growing interest in "mitochondrial health optimization", while its anti-inflammatory effects connect to popular searches about "natural alternatives to NSAIDs". Furthermore, preliminary studies suggesting potential cognitive benefits have positioned this compound within the expanding market of "nootropic botanicals" and "neuroprotective supplements". These associations significantly enhance the compound's visibility in both academic and consumer-oriented searches.

Quality control and standardization remain critical aspects of Thonningianin A research, with analytical methods such as HPLC and LC-MS being commonly employed for its quantification. The CAS number 271579-11-4 plays a vital role in ensuring accurate identification across different research studies and commercial products. This is particularly important given the current regulatory environment where consumers increasingly search for "authenticated natural compounds" and "standardized botanical extracts".

Emerging research directions for Thonningianin A include its potential synergistic effects with other bioactive compounds, a topic that responds to frequent queries about "combination therapies with natural products". Additionally, its application in cosmetic formulations has gained traction, coinciding with market trends toward "antioxidant-rich skincare ingredients". These developments demonstrate how this compound intersects with multiple high-interest areas in both the pharmaceutical and cosmeceutical industries.

While the current body of research on Thonningianin A (CAS 271579-11-4) is promising, scientists emphasize the need for more comprehensive clinical trials to fully understand its therapeutic potential and safety profile. This cautious approach addresses common consumer concerns reflected in searches for "evidence-based natural remedies" and "scientifically validated plant compounds". The compound's development trajectory exemplifies the careful balance between traditional medicine validation and modern pharmacological standards.

From a commercial perspective, the extraction and purification processes for Thonningianin A present both challenges and opportunities. The compound's relative scarcity in nature has prompted investigations into sustainable production methods, including plant tissue culture and synthetic biology approaches. These efforts respond to industry demands for "scalable natural product production" while maintaining the ecological considerations that many consumers prioritize when searching for "ethically sourced botanicals".

The scientific literature on Thonningianin A continues to expand, with recent studies exploring its potential in metabolic disorders and cardiovascular health. These investigations address growing public health concerns and corresponding search trends related to "natural approaches to metabolic syndrome" and "plant compounds for heart health". The compound's multifaceted activity profile positions it as a subject of interest across multiple therapeutic areas, enhancing its relevance in today's health-conscious market.

As research progresses, standardization of nomenclature remains crucial for Thonningianin A (CAS 271579-11-4), ensuring consistency across academic publications, patent applications, and product labeling. This attention to detail addresses professional needs for "accurate chemical identification" while supporting consumer searches for "verified ingredient information". The compound's journey from traditional remedy to subject of modern scientific investigation exemplifies the evolving landscape of natural product research.